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Compound of Interest

Compound Name: 1,1-Diethylpropargylamine

Cat. No.: B1293935

Essential Safety and Handling Guide for 1,1-
Diethylpropargylamine

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety, handling, and disposal information for 1,1-
Diethylpropargylamine (CAS No. 3234-64-8). Adherence to these guidelines is essential to
ensure a safe laboratory environment. This substance is a highly flammable and corrosive
liquid, posing significant health risks upon exposure.[1][2]

Hazard Identification and Classification

Properly understanding the hazards associated with 1,1-Diethylpropargylamine is the first
step in safe handling. The following tables summarize its classification and potential dangers.

Hazard Classification Description

H225: Highly flammable liquid and vapor.[2]

GHS Hazard Statements H314: Causes severe skin burns and eye
damage.[2]

Risk Statements R11: Highly flammable. R34: Causes burns.

Hazard Codes F: Flammable. C: Corrosive.[1][2]
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Physicochemical Properties

Value

Boiling Point 71-72 °C @ 90 mm Hg
Density 0.828 g/mL at 25 °C
Flash Point 70 °F (21 °C)

Refractive Index

n20/D 1.4409

Source: ChemicalBook[1][2]

Personal Protective Equipment (PPE)

Strict adherence to the following PPE guidelines is mandatory when handling 1,1-

Diethylpropargylamine.

Protection Type

Specific Recommendations

Eye and Face Protection

Wear chemical safety goggles and a face shield

where splashing is a risk.[3]

Skin Protection

Wear suitable protective clothing to prevent skin
contact. This includes a lab coat, long pants,
and closed-toe shoes.[3] For significant
exposure risk, a chemical-resistant suit may be

necessary.

Hand Protection

Wear chemical-resistant gloves (e.g., nitrile,
neoprene, or butyl rubber).[4] Always inspect
gloves for integrity before use and change them

immediately if contaminated.

Respiratory Protection

Use only in a well-ventilated area, preferably
under a chemical fume hood.[5][6] If exposure
limits are exceeded or irritation is experienced,
use a NIOSH-approved respirator with an

appropriate cartridge.
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Operational and Disposal Plans

Handling and Storage:

o Ventilation: Always handle 1,1-Diethylpropargylamine in a well-ventilated area or under a
chemical fume hood to minimize inhalation of vapors.[5][6]

« Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[1]
[2] Use non-sparking tools and explosion-proof equipment.[5][6] Ground and bond containers
and receiving equipment to prevent static discharge.[5]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[5] Keep
in a designated flammables area.

¢ Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work
area.[5]

First Aid Measures:

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids. Seek immediate medical attention.[5]

o Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water or
shower. Seek immediate medical attention.[5]

 Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.[5]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[5]

Spill and Leak Procedures:
o Evacuate: Immediately evacuate personnel from the spill area.
o Ventilate: Ensure adequate ventilation.

o Control Ignition Sources: Remove all sources of ignition.
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» Containment: Absorb the spill with inert, non-combustible material (e.g., sand, earth,
vermiculite).

e Collection: Collect the absorbed material into a suitable, labeled container for disposal.
» Decontamination: Clean the spill area thoroughly with a suitable decontaminating agent.
Disposal:

Dispose of 1,1-Diethylpropargylamine and any contaminated materials in accordance with all
applicable federal, state, and local environmental regulations. Contact a licensed professional
waste disposal service to dispose of this material.

Experimental Workflow and Safety Logic

The following diagram illustrates the logical flow of operations when working with 1,1-
Diethylpropargylamine, emphasizing the integration of safety protocols at each step.
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Workflow for Handling 1,1-Diethylpropargylamine
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Caption: Safe handling workflow for 1,1-Diethylpropargylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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